6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-1-(tert-butyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 6-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-1-tert-butyl-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C26H35N5O2/c1-18(2)23-21-16-27-31(26(3,4)5)24(21)25(33)30(28-23)17-22(32)29-13-11-20(12-14-29)15-19-9-7-6-8-10-19/h6-10,16,18,20H,11-15,17H2,1-5H3
• InChI Key: BOHNIPSCJZXLAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C26H35N5O2
• Molecular Weight: 449.6 g/mol

Description

6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-1-(tert-butyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C26H35N5O2 and its molecular weight is 449.599. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

Researchers have developed novel pyridine and fused pyridine derivatives starting from specific hydrazinyl-pyridine-carbonitrile compounds. These derivatives were subjected to in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. The studies revealed moderate to good binding energies, indicating potential utility in antimicrobial and antioxidant applications. This research underscores the chemical's role in developing new compounds with possible biochemical interactions (Flefel et al., 2018).

Ligands for GABA Receptor Complex

A new series of imidazo-pyrido-pyrazines were synthesized, starting from 2-chloro-3-nitropyridine, and were identified as potential ligands for the γ-aminobutyric acid A/benzodiazepine receptor complex. This suggests the compound's utility in exploring neurotransmitter receptor interactions, which could lead to the development of novel therapeutics (Weber et al., 2002).

Microwave Irradiation in Heterocyclic Synthesis

The use of microwave irradiation conditions has been applied to synthesize a range of heterocyclic compounds, including derivatives of pyridine. This technique highlights an efficient approach to chemical synthesis, offering high purity and yields in significantly reduced times. The compounds synthesized exhibit diverse biological activities, illustrating the chemical's role in facilitating rapid development of bioactive heterocycles (Ashok et al., 2006).

Insecticidal and Antibacterial Potential

Another study focused on the synthesis of pyrimidine linked pyrazol-3-yl amines via microwave irradiative cyclocondensation. These compounds were evaluated for their insecticidal and antibacterial potential, demonstrating the diverse biological applications of compounds synthesized using this chemical structure as a scaffold. The results affirm the importance of this chemical in developing new agents for pest and disease management (Deohate & Palaspagar, 2020).